Cas no 102365-53-7 (1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N,N'-bis(1H-1,2,4-triazol-3-yl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N,N'-bis(1H-1,2,4-triazol-3-yl)-
• CAS No: 102365-53-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 4398342
• PubChem ID: 33728575
• Update Time: 2025-04-24

1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N,N'-bis(1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N,N'-bis(1H-1,2,4-triazol-3-yl)-
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N6-(2,3-dihydro-1H-1,2,4-triazol-3-yl)-N4-1H-1,2,4-triazol-3-yl-
• CS-0440123
• 1H-pyrrolo[2,3-b]pyridin-6-ylmethanamine
• EN300-208777
• AKOS006314618
• (1H-PYRROLO[2,3-B]PYRIDIN-6-YL)METHANAMINE
• 1H-Pyrrolo[2,3-b]pyridine-6-methanamine
• (1H-pyrrolo(2,3-b)pyridin-6-yl)methanamine
• DTXSID10652852
• 1-{1H-PYRROLO[2,3-B]PYRIDIN-6-YL}METHANAMINE
• MFCD09910156
• DB-391054
• 1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)methanamine
• {1H-pyrrolo[2,3-b]pyridin-6-yl}methanamine
• AS-41462
• SB10287
• 102365-53-7
• 881-873-2
• 1023655-32-4

• Inchi： 1S/C8H9N3/c9-5-7-2-1-6-3-4-10-8(6)11-7/h1-4H,5,9H2,(H,10,11)
• InChI Key： VDXMZLDXEZZTHE-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=C(CN)N=C12

Computed Properties

• Exact Mass: 147.079647g/mol
• Monoisotopic Mass: 147.079647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 147.18g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų